Cas no 163067-89-8 (rac-methyl 3-(1s,4s)-4-hydroxycyclohexylpropanoate, cis)

• Product Name: rac-methyl 3-(1s,4s)-4-hydroxycyclohexylpropanoate, cis
• CAS No: 163067-89-8
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5639362
• PubChem ID: 18943592
• Update Time: 2025-07-17

rac-methyl 3-(1s,4s)-4-hydroxycyclohexylpropanoate, cis Chemical and Physical Properties

Names and Identifiers

• 163067-89-8
• methyl 3-(4-hydroxycyclohexyl)propanoate
• AKOS006320463
• methyl 3-[(1s,4s)-4-hydroxycyclohexyl]propanoate
• EN300-8084873
• 5597-51-3
• SCHEMBL1188266
• SCHEMBL8566167
• Methyl 4-hydroxycyclohexanepropanoate
• DTXSID001287247
• EN300-27778794
• 3-(4-Hydroxy-cyclohexyl)-propionic acid methyl ester
• methyl 3-[(1s,4s)-4-hydroxycyclohexyl]propanoate, cis
• Cyclohexanepropanoic acid, 4-hydroxy-, methyl ester, cis-
• rac-methyl 3-(1s,4s)-4-hydroxycyclohexylpropanoate, cis

• Inchi： 1S/C10H18O3/c1-13-10(12)7-4-8-2-5-9(11)6-3-8/h8-9,11H,2-7H2,1H3
• InChI Key： HOBQLTVRMBTDDA-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC(=O)OC)CC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 268.2±13.0 °C(Predicted)
• pka: 15.23±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on rac-methyl 3-(1s,4s)-4-hydroxycyclohexylpropanoate, cis

Research Brief on rac-methyl 3-(1s,4s)-4-hydroxycyclohexylpropanoate, cis (CAS: 163067-89-8)

The compound rac-methyl 3-(1s,4s)-4-hydroxycyclohexylpropanoate, cis (CAS: 163067-89-8) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.

Recent studies have highlighted the stereospecific synthesis of rac-methyl 3-(1s,4s)-4-hydroxycyclohexylpropanoate, cis, emphasizing its role as a key intermediate in the production of bioactive molecules. The compound's unique structural features, including the cis-configuration of the hydroxycyclohexyl moiety, contribute to its selective interactions with biological targets. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to confirm its molecular structure and purity, ensuring reproducibility in research settings.

Pharmacological investigations have revealed that rac-methyl 3-(1s,4s)-4-hydroxycyclohexylpropanoate, cis exhibits promising activity in modulating specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications. Additionally, its metabolic stability and bioavailability profiles have been evaluated in preclinical models, with results indicating favorable pharmacokinetic properties for further development.

In the context of drug discovery, this compound has been explored as a scaffold for designing novel analogs with enhanced efficacy and reduced off-target effects. Computational modeling and structure-activity relationship (SAR) studies have provided insights into optimizing its pharmacophore for targeted therapies. Notably, derivatives of rac-methyl 3-(1s,4s)-4-hydroxycyclohexylpropanoate, cis are being investigated for their potential in treating neurodegenerative disorders and metabolic diseases.

Despite these advancements, challenges remain in scaling up its synthesis and addressing potential toxicity concerns. Ongoing research aims to refine synthetic routes using green chemistry principles and to evaluate long-term safety profiles in animal models. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, rac-methyl 3-(1s,4s)-4-hydroxycyclohexylpropanoate, cis represents a versatile and promising candidate in pharmaceutical research. Its structural uniqueness and biological activity underscore its potential as a lead compound for developing next-generation therapeutics. Future studies should focus on elucidating its mechanism of action and expanding its therapeutic scope through innovative drug design strategies.